Cas no 116170-84-4 (Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate)

• Product Name: Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate
• CAS No: 116170-84-4
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• MDL: MFCD01859680
• CID: 91454
• PubChem ID: 816702
• Update Time: 2025-04-18

Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate
• Ethyl 4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
• ethyl 4-cyano-5-methylsulfanylthiophene-2-carboxylate
• SPECS AA-516
• F73153
• CS-0441604
• 116170-84-4
• A893604
• DTXSID90355692
• SCHEMBL742310
• 4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester
• 2-Thiophenecarboxylicacid, 4-cyano-5-(methylthio)-, ethyl ester
• C9H9NO2S2
• 2-methylthio-3-cyano-5-ethoxycarbonylthiophene
• AA-516/25012077
• Ethyl4-cyano-5-(methylthio)thiophene-2-carboxylate
• J-521314
• MS-20122
• AKOS005256322
• Ethyl3-cyano-2-(methylsulfanyl)thiophene-5-carboxylate
• FT-0678875
• MFCD01859680
• 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-, ethyl ester
• UOHGLSFLWKHJKB-UHFFFAOYSA-N
• STL554788
• BBL100994
• DB-060854

• MDL： MFCD01859680
• Inchi： 1S/C9H9NO2S2/c1-3-12-8(11)7-4-6(5-10)9(13-2)14-7/h4H,3H2,1-2H3
• InChI Key： UOHGLSFLWKHJKB-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1C(=O)OCC)SC

Computed Properties

• Exact Mass: 227.00700
• Monoisotopic Mass: 227.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.31
• Melting Point: 98-100°C
• Boiling Point: 370.2±42.0 °C at 760 mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.584
• PSA: 103.63000
• LogP: 2.51838
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-cyano-5-(methylthio)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3439
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives